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Compound of Interest

Compound Name: Palatine fast yellow bln

CAS No.: 10127-05-6

Cat. No.: B1668933

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Palatine Fast Yellow BLN, a

synthetic dye with a rich history in industrial applications and potential relevance in various

scientific research fields. This document moves beyond a simple listing of synonyms to offer a

detailed exploration of its chemical identity, properties, and the principles behind its use,

tailored for a scientific audience.

Core Chemical Identity and Synonyms
Palatine Fast Yellow BLN is a metal-complex acid dye. The coordination of a chromium ion

within its structure is a defining feature, contributing significantly to its properties, particularly its

lightfastness. The primary and most scientifically recognized synonyms for this compound are:

Acid Yellow 54[1][2][3][4]

C.I. 19010[1][2]
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These names are often used interchangeably in technical literature and by chemical suppliers.

Other commercial and historical names include:

Chromolan Yellow[5]

Neolan Yellow BE

Bucolan Yellow 6G

Fenapal Yellow EL

Pharmalan Yellow EL[3]

It is crucial for researchers to recognize these synonyms to conduct thorough literature

searches and identify the correct material for their studies.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Palatine Fast Yellow BLN (Acid

Yellow 54) is presented in Table 1.

Property Value Source

CAS Number 10127-05-6 [1][3][4]

Molecular Formula C18H13CrN4O10S2.2Na [4]

Molecular Weight 540.43 g/mol [3]

Appearance Yellow to rust-brown powder [1][4]

Solubility Soluble in water [1]

The Chemistry of Color and Application: A
Mechanistic Perspective
Palatine Fast Yellow BLN is classified as a single azo, metal-complex dye.[1] This

classification provides insight into both its color and its mechanism of application.
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The Chromophore and Color
The color of Acid Yellow 54 arises from the azo group (-N=N-) which acts as the primary

chromophore. This group, integrated within a larger system of conjugated double bonds in the

aromatic rings of the molecule, absorbs light in the violet-blue region of the visible spectrum,

causing the compound to appear yellow.

Mechanism of Action as an Acid Dye
The "acid" designation refers to the dye's application in an acidic medium. The molecule

contains sulfonic acid groups (-SO3H) which are anionic (negatively charged) in an aqueous

solution. The primary application of acid dyes is for coloring protein-based fibers such as wool

and silk, as well as synthetic polyamides like nylon.

The staining mechanism is based on electrostatic interactions. In an acidic dyebath, the amine

groups (-NH2) present in the protein fibers become protonated, acquiring a positive charge (-

NH3+). The anionic dye molecules are then attracted to these cationic sites on the fibers,

forming strong ionic bonds that firmly attach the dye to the substrate.

The diagram below illustrates the general principle of acid dye binding to a protein fiber.

Aqueous Solution (Acidic pH) Protein Fiber

Anionic Dye Molecule
(D-SO3⁻)

Protonated Fiber
(Fiber-NH₃⁺)

Ionic Bonding

Protons (H⁺) Fiber with Amine Group
(Fiber-NH₂)

Protonation

Click to download full resolution via product page

Caption: Mechanism of acid dye binding to protein fibers.

Synthesis Pathway
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The synthesis of Acid Yellow 54 involves a multi-step process typical for azo dyes, followed by

metallization.

Diazotization: An aromatic amine, 2-Amino-4-sulfobenzoic acid, is treated with a source of

nitrous acid (e.g., sodium nitrite and a strong acid) to form a diazonium salt. This reactive

intermediate is crucial for the subsequent coupling reaction.

Azo Coupling: The diazonium salt is then reacted with a coupling component, in this case, 3-

Methyl-4-(3-methyl-5-oxo-4,5-dihydropyrazol-1-yl)benzenesulfonic acid. This reaction forms

the characteristic azo linkage and the basic structure of the dye molecule.

Metallization: The final step involves the formation of a chromium complex. The azo dye is

heated with a chromium salt, such as formic acid chromium, in an aqueous solution under

pressure. This results in the coordination of the chromium ion with the dye molecule,

enhancing its stability and lightfastness.[1]

The following diagram outlines the general synthesis workflow.

Aromatic Amine
(2-Amino-4-sulfobenzoic acid)
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Caption: General synthesis workflow for Acid Yellow 54.

Applications in Research and Drug Development
While Palatine Fast Yellow BLN has a well-established role in the textile and leather

industries, its application in biomedical research and drug development is less documented.

However, its properties as an acid dye suggest potential utility in histological and cytological

staining, analogous to other yellow acid dyes like Picric Acid and Metanil Yellow, which are

used in various trichrome staining methods to provide contrast for collagen and muscle fibers.

[6]

Potential Application in Biological Staining
Acid dyes, in general, are employed in biological staining to color basic cellular components

such as the cytoplasm and connective tissues. The principle of electrostatic interaction, as

described in Section 2.2, governs their binding to these structures. While specific protocols for

Acid Yellow 54 in biological staining are not readily available in the literature, a generalized

workflow for using an acid dye as a counterstain after nuclear staining (e.g., with hematoxylin)

is presented below.

Experimental Protocol: Generalized Acid Dye Counterstaining

Deparaffinization and Rehydration: Tissue sections are deparaffinized using xylene and

rehydrated through a graded series of ethanol solutions to water.

Nuclear Staining: Sections are stained with an acid-resistant nuclear stain, such as Weigert's

hematoxylin, to color the cell nuclei.

Washing: The slides are washed in running tap water.

Acid Dye Staining: The sections are then immersed in a solution of the acid dye (e.g., a 0.5-

1% aqueous or alcoholic solution) for a specified period to stain the cytoplasm and other

acidophilic structures.

Dehydration and Mounting: The stained sections are dehydrated through a graded series of

ethanol, cleared in xylene, and mounted with a coverslip using a suitable mounting medium.
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This protocol would require optimization for Acid Yellow 54, including the concentration of the

dye solution, staining time, and pH of the staining solution, to achieve the desired staining

intensity and differentiation.

Dye-Protein Interaction Studies
The interaction of azo dyes with proteins is an area of active research, often with the goal of

understanding the potential toxicity and molecular mechanisms of these dyes. Spectroscopic

techniques such as fluorescence spectroscopy and UV-Vis spectrophotometry can be

employed to study the binding of dyes like Acid Yellow 54 to proteins. For instance, studies on

the interaction of Acid Yellow 11 with bovine serum albumin (BSA) have utilized these methods

to determine binding constants and understand the forces driving the interaction.[7] Such

studies are valuable for assessing the biocompatibility and potential biological effects of these

compounds.

Safety and Toxicological Profile
As a metal-complex azo dye, Palatine Fast Yellow BLN warrants careful handling and

consideration of its potential toxicological properties.

General Hazards of Azo Dyes
Certain azo dyes have the potential to be carcinogenic as they can be metabolized to aromatic

amines, some of which are known carcinogens.

Toxicity of Chromium
The presence of chromium in the dye complex is another important consideration. While the

toxicity of chromium depends on its oxidation state (with hexavalent chromium being the most

toxic), the release of chromium ions from the dye molecule into the environment is a concern.

The stability of the metal-dye complex is therefore a critical factor in its environmental and

health impact.

Handling and Safety Precautions
Given the potential hazards, it is recommended to handle Palatine Fast Yellow BLN with

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat.

Work should be conducted in a well-ventilated area to avoid inhalation of the powder. For
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detailed safety information, it is essential to consult the Safety Data Sheet (SDS) provided by

the supplier.

Conclusion
Palatine Fast Yellow BLN, more commonly known in scientific contexts as Acid Yellow 54 or

C.I. 19010, is a well-characterized chromium-complex azo dye. Its primary utility lies in

industrial dyeing applications, driven by its strong, lightfast color and affinity for proteinaceous

and polyamide materials. While its direct application in drug development and proteomics is not

yet established in the literature, its fundamental properties as an acid dye provide a basis for

potential use in biological staining and for studies on dye-protein interactions. A thorough

understanding of its chemical nature, synonyms, and the mechanisms underlying its function is

essential for any researcher considering its use. As with all chemical reagents, a careful review

of the safety and toxicological information is paramount for its responsible handling and

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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